Cas no 1240574-42-8 (1-(1-Ethylbutyl)-1,4-diazepane)
1-(1-Ethylbutyl)-1,4-diazepane Chemical and Physical Properties
Names and Identifiers
-
- 1-(1-Ethylbutyl)-1,4-diazepane
- 1-(Hexan-3-yl)-1,4-diazepane
-
- Inchi: 1S/C11H24N2/c1-3-6-11(4-2)13-9-5-7-12-8-10-13/h11-12H,3-10H2,1-2H3
- InChI Key: OMJNCVUWGATYPM-UHFFFAOYSA-N
- SMILES: N1(CCNCCC1)C(CC)CCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 125
- XLogP3: 2.2
- Topological Polar Surface Area: 15.3
1-(1-Ethylbutyl)-1,4-diazepane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM291568-1g |
1-(Hexan-3-yl)-1,4-diazepane |
1240574-42-8 | 97% | 1g |
$569 | 2021-06-09 | |
| Chemenu | CM291568-1g |
1-(Hexan-3-yl)-1,4-diazepane |
1240574-42-8 | 97% | 1g |
$670 | 2022-06-13 |
1-(1-Ethylbutyl)-1,4-diazepane Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 1-(1-Ethylbutyl)-1,4-diazepane
Comprehensive Analysis of 1-(1-Ethylbutyl)-1,4-diazepane (CAS No. 1240574-42-8): Properties, Applications, and Industry Insights
The compound 1-(1-Ethylbutyl)-1,4-diazepane (CAS No. 1240574-42-8) is a specialized diazepane derivative with a unique molecular structure, featuring a seven-membered heterocyclic ring containing two nitrogen atoms. This structure grants it distinct physicochemical properties, making it a subject of interest in pharmaceutical research and specialty chemical applications. Its ethylbutyl substituent enhances lipophilicity, a critical factor in drug design for improved membrane permeability.
In recent years, the demand for nitrogen-containing heterocycles like 1,4-diazepane derivatives has surged due to their versatility in medicinal chemistry. Researchers highlight its potential as a scaffold for CNS-targeting molecules, aligning with trends in neurodegenerative disease therapeutics. The compound’s CAS No. 1240574-42-8 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies.
From a synthetic perspective, 1-(1-Ethylbutyl)-1,4-diazepane is synthesized via reductive amination or ring-closure strategies, with yields optimized through catalytic hydrogenation. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry (HRMS) confirms its purity, a key concern for industrial buyers. Notably, its logP value (predicted ~2.8) suggests moderate solubility in organic solvents, advantageous for formulation development.
The compound’s stability under physiological pH ranges (4–8) makes it a candidate for prodrug design, a hot topic in precision medicine. Discussions in forums like ResearchGate often link such diazepanes to GPCR modulation, addressing queries about its potential in neurological drug discovery. Regulatory databases classify it as non-hazardous under standard handling protocols, though proper laboratory safety measures are recommended.
Market analysts note growing procurement of 1240574-42-8 by contract research organizations (CROs), driven by outsourcing trends in small-molecule development. Its patent landscape remains open, with opportunities for novel therapeutic claims. Environmental studies indicate low bioaccumulation risk, aligning with green chemistry principles—a priority for ESG-conscious manufacturers.
For researchers, common search queries include "1,4-diazepane solubility data" and "CAS 1240574-42-8 suppliers," underscoring needs for technical documentation. Collaborative platforms like SciFinder list its X-ray crystallography data, while PubChem entries detail hydrogen-bonding interactions. These resources address FAQs about its conformational flexibility, a trait exploited in ligand-receptor docking simulations.
In conclusion, 1-(1-Ethylbutyl)-1,4-diazepane exemplifies the intersection of structural innovation and applied organic chemistry. Its CAS No. 1240574-42-8 serves as a pivotal identifier for global supply chains, while ongoing research explores its therapeutic niches. As AI-driven drug discovery accelerates, such compounds gain traction in virtual screening libraries, marking a dynamic future for this chemical entity.
1240574-42-8 (1-(1-Ethylbutyl)-1,4-diazepane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)